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Compound of Interest

Compound Name: UNC3230

Cat. No.: B611581 Get Quote

UNC3230: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC3230 is a potent, selective, and ATP-competitive small molecule inhibitor of

Phosphatidylinositol-4-Phosphate 5-Kinase Type 1C (PIP5K1C), a key enzyme in the

phosphoinositide signaling pathway.[1][2][3][4] It functions by competitively inhibiting the ATP-

binding site of PIP5K1C, thereby preventing the synthesis of phosphatidylinositol (4,5)-

bisphosphate (PIP2) from its precursor, phosphatidylinositol 4-phosphate (PI(4)P).[2][4]

UNC3230 also demonstrates inhibitory activity against PIP4K2C.[1][3][5]

Due to its crucial role in regulating PIP2 levels, UNC3230 has emerged as a valuable chemical

probe for investigating a variety of cellular processes. These include G protein-coupled

receptor (GPCR) signaling, calcium mobilization, actin cytoskeleton dynamics, and cell

migration.[1][2][6] Its demonstrated antinociceptive effects in preclinical models of chronic pain

and its potential anticancer activities make it a compound of significant interest for therapeutic

development.[1][5][7]

This document provides a practical guide for the storage, handling, and experimental

application of UNC3230.
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UNC3230 is typically supplied as a crystalline solid or powder.[2][7] Purity levels are generally

high, often reported as ≥95-98%.[2][6][7]

Property Value Reference

Chemical Name

5-

[(cyclohexylcarbonyl)amino]-2-

(phenylamino)-4-

thiazolecarboxamide

[7]

Molecular Formula C₁₇H₂₀N₄O₂S [2][7]

Molecular Weight 344.43 g/mol [2]

Appearance Crystalline solid / Solid powder [2][7]

CAS Number 1031602-63-7 [2][7]

Storage and Handling
Proper storage and handling are critical to maintain the stability and activity of UNC3230. The

compound is shipped at ambient temperature and is stable for several weeks under these

conditions.[2]

3.1 Storage Recommendations Upon receipt, store the solid compound and stock solutions

according to the following guidelines to ensure long-term stability.

Form Storage Condition Duration Reference

Solid (Powder) 0 to 4°C
Short-term (days to

weeks)
[2]

-20°C
Long-term (months to

years)
[2][3][7]

Stock Solution (in

DMSO)
-20°C Up to 1 month [3]

-80°C Up to 1 year [3]
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Note: It is highly recommended to aliquot stock solutions into single-use volumes to avoid

repeated freeze-thaw cycles.[3]

3.2 Preparation of Stock Solutions UNC3230 exhibits good solubility in dimethyl sulfoxide

(DMSO) and dimethylformamide (DMF).[7][8][9]

Solvent Maximum Solubility Reference

DMSO 30 - 69 mg/mL [3][7][8]

DMF 30 mg/mL [7][8][9]

Ethanol 0.2 mg/mL [7][8][9]

Protocol for 10 mM DMSO Stock Solution:

UNC3230 has a molecular weight of 344.43 g/mol . To prepare a 10 mM stock solution,

weigh out 3.44 mg of UNC3230 powder.

Add 1 mL of fresh, anhydrous DMSO. Use of fresh DMSO is recommended as absorbed

moisture can reduce solubility.[3]

Vortex or sonicate briefly until the solid is completely dissolved.

Dispense into single-use aliquots and store at -20°C or -80°C.

Biological Activity and Quantitative Data
UNC3230 is a well-characterized inhibitor with a defined mechanism of action and cellular

effects.
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Parameter Value / Description Reference

Primary Target

PIP5K1C

(Phosphatidylinositol-4-

Phosphate 5-Kinase Type 1C)

[1][2][3]

Secondary Target

PIP4K2C

(Phosphatidylinositol-5-

Phosphate 4-Kinase, Type II,

Gamma)

[1][3][5]

Mechanism ATP-competitive inhibitor [2][4]

IC₅₀ ~41 nM (for PIP5K1C) [1][3][5][7]

K_d_ 51 nM (for PIP5K1C) [7][8]

Cellular Effect

Reduces membrane PIP2

levels by ~45% in DRG

neurons at 100 nM

[1][5][7]

Functional Effect

Attenuates LPA-evoked

calcium signaling in DRG

neurons

[1][6][10]

Signaling Pathways and Mechanism of Action
UNC3230 exerts its effects by directly inhibiting PIP5K1C, a critical enzyme that

phosphorylates PI(4)P to generate PI(4,5)P2 (PIP2). PIP2 is a low-abundance but vital

membrane phospholipid that acts as a docking site for numerous proteins and is the substrate

for enzymes like Phospholipase C (PLC). By depleting membrane PIP2, UNC3230 disrupts

these downstream signaling events.
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UNC3230 inhibits PIP5K1C, blocking PIP2 synthesis and downstream GPCR-PLC signaling.
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Recent research also indicates that inhibition of PIP5K1C by UNC3230 can activate the

Fyn/C3G/Rap1 pathway, which plays a role in regulating axon formation in neurons.[11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b611581?utm_src=pdf-body
https://www.life-science-alliance.org/content/7/5/e202302383
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UNC3230

PIP5K1C

 Inhibits

Fyn Kinase

 Inhibits

C3G

 Activates

Rap1-GTP
(Active)

 Promotes
GDP->GTP Exchange

Rap1-GDP
(Inactive)

Axon Formation

 Regulates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

10 mM Stock
in DMSO

Intermediate Dilution
(e.g., 100x final)

 Dilute

Final Working Solution
in Medium/Buffer

 Dilute

Treat Cells with
UNC3230 or Vehicle

Plate Cells

Incubate

Perform Assay
(e.g., Calcium Imaging,

Western Blot, etc.)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b611581?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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